(2-Methoxyethyl)benzene (2-Methoxyethyl)benzene (2-Methoxyethyl)benzene, also known as 2-phenethyl methyl ether or methyl 2-phenethyl ether, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene (2-Methoxyethyl)benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-methoxyethyl)benzene is primarily located in the cytoplasm (2-Methoxyethyl)benzene has a chrysanthemum, floral, and green taste.
Brand Name: Vulcanchem
CAS No.: 3558-60-9
VCID: VC21103678
InChI: InChI=1S/C9H12O/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
SMILES: COCCC1=CC=CC=C1
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol

(2-Methoxyethyl)benzene

CAS No.: 3558-60-9

Cat. No.: VC21103678

Molecular Formula: C9H12O

Molecular Weight: 136.19 g/mol

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(2-Methoxyethyl)benzene - 3558-60-9

Specification

Description (2-Methoxyethyl)benzene, also known as 2-phenethyl methyl ether or methyl 2-phenethyl ether, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene (2-Methoxyethyl)benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-methoxyethyl)benzene is primarily located in the cytoplasm (2-Methoxyethyl)benzene has a chrysanthemum, floral, and green taste.
CAS No. 3558-60-9
Molecular Formula C9H12O
Molecular Weight 136.19 g/mol
IUPAC Name 2-methoxyethylbenzene
Standard InChI InChI=1S/C9H12O/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
Standard InChI Key CQLYXIUHVFRXLT-UHFFFAOYSA-N
SMILES COCCC1=CC=CC=C1
Canonical SMILES COCCC1=CC=CC=C1

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